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Compound of Interest

5-(Bromomethyl)isoquinoline
Compound Name:
hydrobromide

Cat. No.: B1522442

An In-Depth Technical Guide to 5-(Bromomethyl)isoquinoline hydrobromide: A Cornerstone
Intermediate in Modern Drug Discovery

Abstract

5-(Bromomethyl)isoquinoline hydrobromide has emerged as a pivotal building block in
synthetic organic and medicinal chemistry. Its strategic importance lies in the versatile reactivity
of the bromomethyl group, which serves as a highly efficient electrophilic handle for introducing
the isoquinoline scaffold into a diverse array of molecular architectures. The isoquinoline core
is a privileged structure found in numerous biologically active natural products and synthetic
pharmaceuticals, exhibiting activities that span from anticancer to anti-inflammatory agents.[1]
[2][3] This technical guide provides an in-depth analysis of the synthesis, core reactivity, and
applications of 5-(Bromomethyl)isoquinoline hydrobromide, with a focus on its practical
utility for researchers, scientists, and drug development professionals. We will explore its
physicochemical properties, detail synthetic protocols, and discuss its application in the
generation of novel therapeutic agents and molecular probes, grounded in authoritative
references and field-proven insights.

Introduction: The Strategic Value of the Isoquinoline
Scaffold
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The isoquinoline framework, a bicyclic aromatic heterocycle composed of a benzene ring fused
to a pyridine ring, is a cornerstone of medicinal chemistry.[4][5] Nature has extensively utilized
this motif in a vast family of alkaloids, including papaverine and morphine, which exhibit
profound physiological effects.[4][6] In modern drug discovery, synthetic isoquinoline
derivatives are integral to a wide range of therapeutics targeting ailments such as cancer,
neurological disorders, and infections.[1][3]

The utility of 5-(Bromomethyl)isoquinoline hydrobromide stems from its function as a
versatile chemical intermediate. It provides a direct and reliable route to attach the isoquinoline
moiety to other molecules. The key to its synthetic versatility is the high reactivity of the
bromomethyl group (-CH2Br).[7] Bromine is an excellent leaving group, making the adjacent
benzylic carbon highly susceptible to nucleophilic attack, thus enabling a wide range of
chemical transformations.[7] Furthermore, its formulation as a hydrobromide salt enhances its
stability and solubility in polar organic solvents, simplifying its handling and use in laboratory
settings.[1][7]

Physicochemical Properties and Handling

Accurate knowledge of a reagent's properties is fundamental to its effective and safe use in
experimental design. The key characteristics of 5-(Bromomethyl)isoquinoline hydrobromide
are summarized below.

Property Value Reference
CAS Number 586373-76-4 [1]
Molecular Formula C10HsBrN - HBr [1]
Molecular Weight 301.88 g/mol [1]
Appearance Light brown to grey solid [1]
Purity = 95% [1]
Storage Conditions Store at 0-8 °C, dry conditions [1]

Safety and Handling Protocol
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5-(Bromomethyl)isoquinoline hydrobromide is an irritant and should be handled with
appropriate personal protective equipment (PPE).

e General Handling: Use only in a well-ventilated area, preferably within a chemical fume
hood. Avoid breathing dust.[8] Prevent contact with skin, eyes, and clothing.[9]

o PPE: Wear protective gloves, a lab coat, and safety goggles with side shields.[8]

o First Aid (IF ON SKIN): Wash with plenty of soap and water. If irritation persists, seek
medical attention.[8][9]

o First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[8]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[8]

Synthesis of the Reagent

The synthesis of 5-(Bromomethyl)isoquinoline hydrobromide is typically achieved via a two-
step process starting from isoquinoline. The first step involves the regioselective bromination of
the isoquinoline ring to produce 5-bromoisoquinoline, which is a key precursor.[10] The second,
subsequent step would involve the conversion of a methyl group at the 5-position to a
bromomethyl group, a standard benzylic bromination reaction.

The following diagram outlines the synthetic logic, starting from the commercially available
isoquinoline.
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Step 1: Electrophilic Bromination Step 3: Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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